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Compound of Interest

Compound Name: 5-Bromopentan-1-ol

Cat. No.: B046803 Get Quote

Essential Safety and Handling Guide for 5-
Bromopentan-1-ol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Bromopentan-1-ol. Adherence to these

procedures is vital for ensuring laboratory safety and proper chemical management.

Operational Plan for Safe Handling
5-Bromopentan-1-ol is a flammable liquid and vapor that is harmful if swallowed, causes skin

irritation, and serious eye damage, and may cause respiratory irritation.[1][2][3][4] A systematic

approach to handling this chemical is essential to minimize exposure and risk.

1. Engineering Controls and Work Area Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Ground and bond the container and receiving equipment to prevent static discharges.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b046803?utm_src=pdf-interest
https://www.benchchem.com/product/b046803?utm_src=pdf-body
https://www.benchchem.com/product/b046803?utm_src=pdf-body
https://www.benchchem.com/product/b046803?utm_src=pdf-body
https://www.benchchem.com/product/b046803?utm_src=pdf-body
https://www.echemi.com/sds/5-bromopentan-1-ol-pd180727121280.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/670855
https://www.ambeed.com/products/5-bromo-1-pentanol.html
https://pubchem.ncbi.nlm.nih.gov/compound/118709
https://www.echemi.com/sds/5-bromopentan-1-ol-pd180727121280.html
https://www.lookchem.com/sds34626-51-2.html
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.echemi.com/sds/5-bromopentan-1-ol-pd180727121280.html
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.echemi.com/sds/5-bromopentan-1-ol-pd180727121280.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the chemical away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[1][6] No smoking is permitted in the handling area.[1][6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards. A face shield is also recommended.[1][6]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity

before use.[1] The selected gloves must satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374.[1]

Clothing: Wear fire/flame resistant and impervious clothing. An apron is also

recommended to prevent skin exposure.[1][6]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be needed.[6] However, if dust or aerosols are formed, or in case of

inadequate ventilation, wear a respirator with a suitable filter (e.g., type ABEK (EN14387)

respirator filter).[2]

3. Handling Procedures:

Avoid contact with skin and eyes.[1][5]

Avoid breathing mist, gas, or vapors.[1]

Do not eat, drink, or smoke when using this product.[1]

Use non-sparking tools.[1][6]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

4. Storage:
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Store in a cool, dry, and well-ventilated place.[1][6]

Keep the container tightly closed.[1][6]

Store locked up.[1]

Recommended storage temperature is between 2-8°C.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Emergency Procedures
In Case of Fire: Use carbon dioxide (CO2), dry chemical, chemical foam, or water mist to

extinguish.[6] Be aware that vapors may form explosive mixtures with air and can travel to an

ignition source and flash back.[6]

Spill or Leak:

Evacuate personnel to a safe area.[1][6]

Remove all sources of ignition.[1][6]

Use personal protective equipment.[1][5]

Contain the spill using inert absorbent material (e.g., sand, silica gel, acid binder).[6]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1][6]

Quantitative Safety Data
Parameter Value Reference

Flash Point 40 - 50 °C (104.0 - 122.0 °F) [2]

Boiling Point 126 - 127 °C @ 765 mmHg [6]

Storage Temperature 2-8°C [2][7]

GHS Hazard Statements
H226, H302, H315, H318,

H335
[2][3][4]
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Disposal Plan
Proper disposal of 5-Bromopentan-1-ol and its containers is crucial to prevent environmental

contamination and ensure compliance with regulations.

Chemical Disposal: Dispose of the contents and container to an appropriate treatment and

disposal facility in accordance with applicable local, state, and federal laws and regulations.

[1] Do not dispose of it with household waste.

Container Disposal: Empty containers may retain product residue (liquid and/or vapor) and

can be dangerous.[6] Do not reuse empty containers. They should be taken to an approved

waste handling site for recycling or disposal.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 5-
Bromopentan-1-ol in a laboratory setting.
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- Flame-Resistant Lab Coat

Prepare Workspace
- Ensure fume hood is operational

- Verify eyewash & safety shower access
- Remove ignition sources

Proceed when ready

Handle 5-Bromopentan-1-ol
- Use non-sparking tools

- Keep container closed when not in use
- Ground and bond equipment

Begin experiment

Store Chemical Properly
- Tightly sealed container

- 2-8°C, well-ventilated area
- Away from incompatibles

After use

Dispose of Waste
- Collect waste in a labeled, sealed container
- Follow institutional & regulatory guidelines

End of experiment

Decontaminate Workspace & PPE
- Clean work surfaces

- Properly remove and dispose of/clean PPE

Final step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Bromopentan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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